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Compound of Interest

N-Acetyl-DL-phenylalanine beta-
Compound Name:
naphthyl ester

Cat. No.: B556439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl-DL-phenylalanine 3-
naphthyl ester, a key chromogenic substrate used in the characterization and quantification of
serine proteases, particularly chymotrypsin. This document details its chemical structure,
physicochemical properties, and its application in enzymatic assays, providing a valuable
resource for researchers in biochemistry, drug discovery, and diagnostics.

Core Concepts

N-Acetyl-DL-phenylalanine B-naphthyl ester is a synthetic substrate designed for the specific
detection of chymotrypsin and other related serine proteases.[1][2][3] The enzymatic activity is
determined by the hydrolysis of the ester bond, which releases 3-naphthol. This product can
then be coupled with a diazonium salt, such as Fast Blue B, to produce a distinctly colored azo
dye, allowing for the colorimetric quantification of enzyme activity.[1]

The structure of the molecule consists of the amino acid phenylalanine, which is N-acetylated
at its amino group, and a [3-naphthyl group attached via an ester linkage to the carboxyl group.
[4] The N-acetylation protects the amino group from other enzymatic activities, while the
phenylalanine residue provides specificity for chymotrypsin-like proteases, which preferentially
cleave peptide bonds C-terminal to large hydrophobic residues.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b556439?utm_src=pdf-interest
https://www.medchemexpress.com/n-acetyl-dl-phenylalanine-%CE%B2-naphthyl-ester.html
https://www.chemscene.com/product/20874-31-1.html
https://cymitquimica.com/products/TM-T81711/20874-31-1/n-acetyl-dl-phenylalanine-naphthyl-ester/
https://www.medchemexpress.com/n-acetyl-dl-phenylalanine-%CE%B2-naphthyl-ester.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-DL-phenylalanine-beta-naphthyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Structure and Identifiers

The chemical structure and key identifiers for N-Acetyl-DL-phenylalanine (-naphthyl ester are

summarized below.

Identifier Value
naphthalen-2-yl 2-acetamido-3-
IUPAC Name
phenylpropanoate[4]
APNE, N-Acetylphenylalanine beta-naphthyl
Synonyms
ester[4]
CAS Number 20874-31-1[5]

Molecular Formula

C21H19NO3[5]

Molecular Weight

333.38 g/mol [5]

SMILES String

CC(=0O)NC(Cclccececl)C(=0)0Oc2ccc3ccecec3c2|
5]

InChl Key

BBXRRTJIJNJCPGBU-UHFFFAOYSA-N[5]

Physicochemical Properties

Quantitative data on the physicochemical properties of N-Acetyl-DL-phenylalanine B-naphthyl

ester are limited. The following table summarizes the available information. It is important to

note that specific solubility and melting point data for the ester are not widely reported;

however, data for the related compound, N-Acetyl-L-phenylalanine, is provided for reference.
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Property Value Source
Appearance White to off-white powder [5]
Purity 298% (TLC) [5]
Storage Temperature 2-8°C [5]
Solubility of N-Acetyl-L- ]

o Approximately 12 mg/mL [6]
phenylalanine in DMSO
Solubility of N-Acetyl-L-
phenylalanine in Dimethyl Approximately 16 mg/mL [6]
Formamide
Solubility of N-Acetyl-L- )

o Slightly soluble [6]
phenylalanine in Ethanol
Solubility of N-Acetyl-L- )

o Approximately 0.25 mg/mL [6]
phenylalanine in PBS (pH 7.2)
Melting Point of N-Acetyl-L-

_ 171-173 °C [7]
phenylalanine
Melting Point of N-Acetyl-DL-

152-154 °C [7]

phenylalanine

Experimental Applications: Enzymatic Assay of

Chymotrypsin

N-Acetyl-DL-phenylalanine B-naphthyl ester is predominantly used as a chromogenic substrate

for the assay of chymotrypsin activity. The enzymatic reaction and subsequent color

development are outlined below.

Principle of the Assay

The assay is based on a two-step reaction. First, chymotrypsin catalyzes the hydrolysis of N-

Acetyl-DL-phenylalanine -naphthyl ester to yield N-acetyl-DL-phenylalanine and (-naphthol. In

the second step, the liberated B-naphthol is coupled with a diazonium salt (e.g., Fast Blue B) to

form a colored azo compound, which can be quantified spectrophotometrically.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.sigmaaldrich.com/US/en/product/sigma/a7512
https://www.sigmaaldrich.com/US/en/product/sigma/a7512
https://www.sigmaaldrich.com/US/en/product/sigma/a7512
https://cdn.caymanchem.com/cdn/insert/36253.pdf
https://cdn.caymanchem.com/cdn/insert/36253.pdf
https://cdn.caymanchem.com/cdn/insert/36253.pdf
https://cdn.caymanchem.com/cdn/insert/36253.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1170986.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1170986.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Enzymatic Assay Workflow

B-naphthyl ester

N-Acetyl-DL-phenylalanine

N-Acetyl-DL-phenylalanine

Step 1: Enzymatic Hydrolysis

|
I
:catalyzes
I

3-Naphthol

Step 2: Colorimetric Detection

B-Naphthol

Colored Azo Dye

Diazonium Salt
(e.g., Fast Blue B)

Step 3: Quantification

Colored Azo Dye
Spectrophotometer
Absorbance Reading
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Experimental Workflow Diagram
Reagent Preparation
(Substrate, Buffer, Enzyme)

Mix Reagents in Reaction Vessel

Incubate at Controlled Temperature
(Terminate Reaction with TCA)

Add Diazonium Salt for Color Development

:

Measure Absorbance with Spectrophotometer

Gnalyze Data (Standard CurveD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b556439?utm_src=pdf-body-img
https://www.benchchem.com/product/b556439?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. chemscene.com [chemscene.com]
e 3. N-Acetyl-DL-phenylalanine B-naphthyl ester | CymitQuimica [cymitquimica.com]

e 4. Acetyl-DL-phenylalanine beta-naphthyl ester | C21H19NO3 | CID 98192 - PubChem
[pubchem.ncbi.nim.nih.gov]

* 5. N-Acetyl-DL-phenylalanine B-naphthyl ester 20874-31-1 [sigmaaldrich.com]
e 6. cdn.caymanchem.com [cdn.caymanchem.com]
e 7. N-Acetyl-L-phenylalanine | 2018-61-3 [chemicalbook.com]

« To cite this document: BenchChem. [N-Acetyl-DL-phenylalanine 3-Naphthyl Ester: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556439#n-acetyl-dl-phenylalanine-beta-naphthyl-
ester-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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